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Compound of Interest

Compound Name: Disperse orange 31

Cat. No.: B3432603

Disperse Orange 31: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Orange 31 is a monoazo disperse dye characterized by its orange-red hue and
application in the dyeing of synthetic fibers, particularly polyester. This technical guide provides
a detailed overview of its chemical structure, physicochemical properties, and relevant
experimental protocols. The information is intended for researchers, scientists, and
professionals in drug development who may encounter or utilize this compound in their work.
All quantitative data is presented in structured tables for clarity and comparative analysis.
Methodologies for key experimental procedures are described in detail, and logical
relationships are visualized using Graphviz diagrams.

Chemical Structure and Identification

Disperse Orange 31 is chemically known as 2-((2-Cyanoethyl)(4-((4-
nitrophenyl)diazenyl)phenyl)amino)ethyl acetate.[1] It is classified as a single azo dye.

Figure 1: Chemical Structure of Disperse Orange 31.

Table 1: Chemical Identification
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Identifier Value

2-((2-Cyanoethyl)(4-((4-

IUPAC Name nitrophenyl)diazenyl)phenyl)amino)ethyl
acetate

CAS Number 61968-38-5, 68391-42-4[1]

C.l. Name Disperse Orange 31[1]

Molecular Formula C19H19N504[1]

| Molecular Weight| 381.39 g/mol [1] |

Physicochemical Properties

Disperse Orange 31 is a red-orange powder that is insoluble in water.[1][2] Its lipophilic nature
makes it suitable for dyeing hydrophobic fibers.

Table 2: Physicochemical Properties of Disperse Orange 31

Property Value Reference
Appearance Red-orange powder [2]
Density 1.24 g/cm3 [3]
Boiling Point 599.6 °C at 760 mmHg [3]
Flash Point 316.4 °C [3]
logP 4.81658 [3]

| Solubility | Insoluble in water |[1][2] |

Table 3: Dyeing Fastness Properties on Polyester

Fastness Property Grade

Dry Heat (Severe Fade) 4-5
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| Dry Heat (Staining) | 2-3 |

Experimental Protocols
Synthesis of Disperse Orange 31

The manufacturing process for Disperse Orange 31 involves a two-step diazotization and

coupling reaction.[1]

Step 1: Diazotization

NaNO02, HCI (0-5°C)
[ ] NaNO2, HCI (0-5°C)

Step 2: Azo Coupling

Coupling Component

Click to download full resolution via product page
Figure 2: General Synthesis Workflow for Disperse Orange 31.

Detailed Protocol: A detailed, step-by-step laboratory synthesis protocol with specific quantities
and reaction conditions is not readily available in the public domain. The general procedure is

as follows:

» Diazotization: 4-Nitrobenzenamine is dissolved in a solution of hydrochloric acid and water.
The solution is cooled to 0-5 °C. A solution of sodium nitrite in water is then added dropwise

while maintaining the low temperature to form the diazonium salt.

e Coupling: The prepared diazonium salt solution is then slowly added to a solution of the
coupling component, 2-((2-Cyanoethyl)(phenyl)amino)ethyl acetate, also maintained at a low
temperature. The reaction mixture is stirred until the coupling reaction is complete, indicated

by the formation of the colored product.
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« |solation and Purification: The precipitated Disperse Orange 31 is collected by filtration,
washed with water to remove any unreacted starting materials and salts, and then dried.
Further purification can be achieved by recrystallization from a suitable solvent.

Dyeing of Polyester Fabric with Disperse Orange 31

The following is a general high-temperature dyeing procedure for polyester fabrics.
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Prepare Dye Bath
(Dye Dispersing Agent, pH buffer)

;

Add Polyester Fabrlc

Heat to 130°C

Hold at 130°C for 60 m|n

[ Reduction Clearing )
(NaOH, Sodium Hydrosulfite)

Click to download full resolution via product page

Figure 3: Experimental Workflow for Dyeing Polyester.
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Detailed Protocol:

» Dye Bath Preparation: A dye bath is prepared with a specific liquor ratio (e.g., 1:10). The
required amount of Disperse Orange 31 is first pasted with a small amount of a dispersing
agent and then diluted with water. This dispersion is added to the dye bath. The pH of the
bath is adjusted to 4.5-5.5 using acetic acid.

e Dyeing Process: The polyester fabric is introduced into the dye bath at room temperature.
The temperature is then raised to 130 °C at a rate of 1-2 °C/min. The dyeing is continued at
this temperature for 60 minutes to ensure proper diffusion and fixation of the dye within the
polyester fibers.

o Cooling and Rinsing: After dyeing, the bath is cooled to 70 °C, and the fabric is removed and
rinsed with hot water and then cold water.

e Reduction Clearing: To remove any unfixed dye from the surface of the fabric and to improve
wash fastness, a reduction clearing process is carried out. The dyed fabric is treated in a
solution containing sodium hydroxide (2 g/L) and sodium hydrosulfite (2 g/L) at 70-80 °C for
15-20 minutes.

e Final Rinse and Drying: The fabric is then thoroughly rinsed with water and neutralized with a
weak solution of acetic acid if necessary. Finally, the fabric is dried.

Toxicological and Ecotoxicological Properties

Toxicological data for Disperse Orange 31 is limited. However, data for the related compound,
Disperse Orange 3, indicates potential for skin sensitization and eye irritation.

Table 4: Toxicological Data for Disperse Orange 3 (as a related compound)

Endpoint Result Reference
Oral LD50 (Rat) > 2000 mgl/kg [4]
Skin Irritation Causes skin irritation [5]
Eye Irritation Causes serious eye irritation [5]
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| Skin Sensitization| May cause an allergic skin reaction |[5] |

Ecotoxicity: Specific quantitative data on the aquatic toxicity of Disperse Orange 31 is not
readily available. As a disperse dye, it is expected to have low water solubility, which may limit
its bioavailability in aquatic environments. However, disperse dyes as a class are known to be
of environmental concern due to their persistence and potential for bioaccumulation. Effluents
from textile dyeing processes containing disperse dyes should be adequately treated before
discharge.

Conclusion

Disperse Orange 31 is a commercially important monoazo dye for synthetic fibers. This guide
has summarized its key chemical and physical properties, provided an overview of its
synthesis, and detailed a typical dyeing protocol. While some toxicological data for a related
compound is available, further research into the specific toxicological and ecotoxicological
profile of Disperse Orange 31 is warranted to ensure its safe handling and minimize its
environmental impact. The provided information serves as a valuable resource for
professionals requiring a technical understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3432603#disperse-orange-31-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3432603#disperse-orange-31-chemical-structure-and-properties
https://www.benchchem.com/product/b3432603#disperse-orange-31-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3432603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

